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Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

disposal of AT-1002 TFA, presumed to be a formulation of Trifluoroacetic acid (TFA), a strong

corrosive acid commonly used in synthetic chemistry.

Immediate Safety and Handling Protocols
Before proceeding with any disposal procedures, it is crucial to handle AT-1002 TFA with the

utmost care. Always work in a well-ventilated area, preferably under a chemical fume hood, and

wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(double gloving is recommended), safety goggles, and a lab coat.[1][2] Avoid contact with skin,

eyes, and clothing, and do not breathe in the vapors or spray.[2][3][4] In case of accidental

exposure, rinse the affected area with copious amounts of water for at least 15 minutes and

seek immediate medical attention.[1][2]

Spill Management
In the event of a spill, the response should be swift and calculated:
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Minor Spills (< 500 mL): If the spill is small and does not pose an immediate threat, confine it

using an inert absorbent material such as sand, diatomaceous earth, or a universal acid-

binding agent.[3][4] Do not attempt to clean up spills outside of a fume hood without

specialized PPE.[1] After absorption, the waste should be double-bagged in clear plastic

bags, labeled as hazardous waste, and prepared for collection.

Major Spills (> 500 mL): For larger spills or any spill that occurs outside of a containment

area, evacuate the vicinity immediately and alert everyone in the area.[1] Contact your

institution's Environmental Health & Safety (EH&S) department or emergency services for

assistance with the cleanup.[1]

Quantitative Data for AT-1002 TFA (Trifluoroacetic
Acid)
The following table summarizes key quantitative data for Trifluoroacetic acid, providing a quick

reference for its physical and chemical properties.

Property Value Reference

pH < 1 [5]

Melting Point -15 °C / 5 °F [5]

Boiling Point 72.4 °C / 162.3 °F

n-octanol/water (log KOW) 0.5 [3]

EC50 (aquatic invertebrates) >25 mg/l [3]

NOEC (aquatic invertebrates) ≥25 mg/l (21 days) [3]

Step-by-Step Disposal Procedure
The disposal of AT-1002 TFA must be handled as hazardous waste. Under no circumstances

should it be poured down the drain. The product is an acid and typically requires neutralization

before it can be discharged into sewage plants.[3][4]
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Segregation: Keep AT-1002 TFA waste separate from incompatible materials such as bases,

oxidizing agents, and reducing agents.[1] Store it in a designated, closed container that is

properly labeled as hazardous waste.

Container Management: Use original or compatible containers for waste storage. Acids

should not be stored in metal containers.[5] Ensure the container is in good condition and

remains closed when not in use.

Labeling: Clearly label the waste container with its contents. Avoid using abbreviations

unless a legend is readily available in the laboratory.

Collection Request: Arrange for disposal through your institution's hazardous waste

management program. This typically involves completing an online chemical waste collection

request.

Contaminated disposable items, such as pipette tips, must also be disposed of as hazardous

waste.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of AT-
1002 TFA.
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AT-1002 TFA Handling

Disposal Actions

Start: AT-1002 TFA to be Disposed

Is it a spill?

Determine Spill Size

Yes

Routine Disposal (No Spill)

No

< 500 mL
(Minor Spill)

> 500 mL
(Major Spill)

Absorb with Inert Material

Evacuate Area & Alert Others

Segregate Waste from Incompatibles

Contact EH&S / Emergency Services

End of Process

Store in Labeled, Closed Container

Request Hazardous Waste Pickup

Click to download full resolution via product page

Caption: AT-1002 TFA Disposal Workflow
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Incompatible Materials
To prevent dangerous chemical reactions, avoid storing AT-1002 TFA waste with the following

materials:

Strong oxidizing agents[2]

Reducing agents[2]

Strong bases[2]

Metals[2]

Amines[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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